Cas no 2399-18-0 (Butanoic acid,2-bromo-2-ethyl-, methyl ester)

Butanoic acid,2-bromo-2-ethyl-, methyl ester structure
2399-18-0 structure
Product Name:Butanoic acid,2-bromo-2-ethyl-, methyl ester
CAS No:2399-18-0
MF:C7H13BrO2
MW:209.080921888351
CID:270455
PubChem ID:75456
Update Time:2025-04-19

Butanoic acid,2-bromo-2-ethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2-bromo-2-ethyl-, methyl ester
    • methyl 2-bromo-2-ethylbutanoate
    • Methyl 2-bromo-2-ethylbutyrate
    • NS00027529
    • EINECS 219-267-1
    • Butanoic acid, 2-bromo-2-ethyl-, methyl ester
    • SCHEMBL11533675
    • DGX57H4GPS
    • 2-Bromo-2-ethyl-butyric acid methyl ester
    • Butyric acid, 2-bromo-2-ethyl-, methyl ester
    • DTXSID90178707
    • 2399-18-0
    • Inchi: 1S/C7H13BrO2/c1-4-7(8,5-2)6(9)10-3/h4-5H2,1-3H3
    • InChI Key: GYXGJKGWKZTXMX-UHFFFAOYSA-N
    • SMILES: BrC(C(=O)OC)(CC)CC

Computed Properties

  • Exact Mass: 208.00989
  • Monoisotopic Mass: 208.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Density: 1.3
  • Boiling Point: 181.6°Cat760mmHg
  • Flash Point: 70.9°C
  • Refractive Index: 1.458
  • PSA: 26.3
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